Cas no 1179297-63-2 (Methyl 4-amino-4-(4-methoxyphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(4-methoxyphenyl)butanoate
• CAS No: 1179297-63-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5230958
• PubChem ID: 60862498
• Update Time: 2025-10-28

Methyl 4-amino-4-(4-methoxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(4-methoxyphenyl)butanoate
• methyl4-amino-4-(4-methoxyphenyl)butanoate
• Benzenebutanoic acid, γ-amino-4-methoxy-, methyl ester
• Methyl 4-amino-4-(4-methoxyphenyl)butanoate

• Inchi： 1S/C12H17NO3/c1-15-10-5-3-9(4-6-10)11(13)7-8-12(14)16-2/h3-6,11H,7-8,13H2,1-2H3
• InChI Key： FNRCVPUVUWZSSY-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC(=CC=1)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 212
• XLogP3: 1
• Topological Polar Surface Area: 61.6

Additional information on Methyl 4-amino-4-(4-methoxyphenyl)butanoate

Methyl 4-Amino-4-(4-Methoxyphenyl)Butanoate: A Comprehensive Overview

Methyl 4-amino-4-(4-methoxyphenyl)butanoate, with the CAS number 1179297-63-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a methoxyphenyl moiety, making it a versatile building block for various chemical syntheses. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules targeting specific cellular pathways.

The structure of methyl 4-amino-4-(4-methoxyphenyl)butanoate consists of a butanoate backbone with a methyl ester group at one end and an amino group attached to the central carbon atom. The presence of the methoxyphenyl group introduces aromaticity and enhances the compound's stability and bioavailability. This combination of functional groups makes it an ideal candidate for exploring its role in enzyme inhibition, receptor binding, and other biological activities.

Recent research has focused on the synthesis and characterization of this compound, employing advanced spectroscopic techniques such as NMR and IR to confirm its structure. Studies have also explored its thermal stability and solubility properties, which are critical for its potential use in pharmaceutical formulations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-amino-4-(4-methoxyphenyl)butanoate exhibits promising activity as a lead compound in anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its consideration in the development of novel catalysts and sensors. For example, researchers have reported that methyl 4-amino-4-(4-methoxyphenyl)butanoate can act as a ligand in transition metal complexes, potentially enhancing their catalytic efficiency in organic transformations.

The synthesis of methyl 4-amino-4-(4-methoxyphenyl)butanoate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for studying stereochemical effects in biological systems. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

From an environmental perspective, the biodegradability and toxicity profiles of methyl 4-amino-4-(4-methoxyphenyl)butanoate have been assessed to ensure its safe handling and disposal. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, methyl 4-amino-4-(4-methoxyphenyl)butanoate stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery and materials innovation. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to various scientific disciplines.